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Compound of Interest

Compound Name: Leptin (116-130)

Cat. No.: B12418393

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the storage, handling, and use of Leptin (116-
130) peptide.

Frequently Asked Questions (FAQS)
Q1: What is Leptin (116-130) peptide?

Al: Leptin (116-130) is a synthetic peptide fragment derived from the full-length mouse leptin
protein.[1][2] It corresponds to amino acid residues 116-130 of the native hormone.[3][4] This
fragment has been shown to mimic some of the biological effects of leptin, including the
regulation of appetite, body weight, and metabolism.[2][5]

Q2: What is the purity of the synthetic Leptin (116-130) peptide?

A2: The purity of commercially available Leptin (116-130) peptide is typically high, often
exceeding 95%.[2]

Q3: What is the molecular weight of Leptin (116-130) peptide?

A3: The molecular weight of the mouse Leptin (116-130) amide is approximately 1560.71
g/mol .[2]

Q4: What is the significance of the TFA salt form of the peptide?
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A4: Trifluoroacetic acid (TFA) is often used in the purification of synthetic peptides.[2] The
presence of TFA as a counterion can affect the net weight of the peptide sample and may

enhance its solubility in aqueous solutions.[2] For most standard in vitro assays, residual TFA
levels are unlikely to cause interference.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Peptide will not dissolve

The peptide has low solubility

in the chosen solvent.

Leptin (116-130) is generally
soluble in aqueous solutions.
[1] If you encounter solubility
issues, consider using sterile,
oxygen-free water or a buffer
such as Tris or phosphate at
pH 7. Sonication (3 cycles of
10 seconds, with cooling on
ice in between) can aid
dissolution.[6] For highly
hydrophobic peptides,
dissolving in a small amount of
an organic solvent like DMSO
first, followed by dilution with
your aqueous buffer, may be

necessary.[6]

Loss of peptide activity

Improper storage or handling

leading to degradation.

Lyophilized peptide should be
stored at or below -20°C.[2]
Once reconstituted, it is
recommended to aliquot the
solution and store it at -80°C to
avoid repeated freeze-thaw
cycles.[7] Peptides containing
cysteine, like Leptin (116-130),

are susceptible to oxidation.

Inconsistent experimental

results

Inaccurate peptide
concentration due to
incomplete solubilization or
TFA salt content.

Ensure the peptide is fully
dissolved before use; the
solution should be clear and
free of particulates.[6] Be
aware that TFA salts can
contribute to the total mass of
the product, with the actual
peptide content typically being
over 80%.[2] For highly

sensitive assays, consider this
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when calculating

concentrations.

Unexpected biological effects

The peptide may have actions
distinct from the full-length

leptin protein.

Research indicates that Leptin
(116-130) can have effects that
are not mediated by the long
isoform of the leptin receptor
(OB-RDb).[8][9] For example, it
has been shown to directly
inhibit pituitary LH and FSH
secretion, an action not
observed with the native leptin
molecule in the same

experimental setup.[10][11]

Storage and Handling

Proper storage and handling are critical to maintain the integrity and activity of the Leptin (116-

130) peptide.

Storage of L yophilized Peptide

Condition Temperature Duration
Shipped Ambient temperature Short-term
Long-term storage -20°C or below Up to 1 year

Store the lyophilized peptide in a desiccated environment.

Reconstitution and Storage of Peptide Solutions
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Parameter Recommendation

Recommended Solvent Sterile water or aqueous buffers (e.g., PBS)

1. Allow the lyophilized peptide to warm to room
temperature before opening the vial. 2. Add the

Reconstitution Procedure desired volume of solvent to the vial. 3. Gently
vortex or sonicate to ensure complete

dissolution.

Aliquot and store at -80°C. Avoid repeated

Storage of Stock Solutions
freeze-thaw cycles.

Can be stored at 4°C for a few days, but long-
Short-term Storage term storage at this temperature is not

recommended.

Experimental Protocols
In Vitro Pituitary and Testicular Incubation

This protocol is adapted from studies investigating the direct effects of Leptin (116-130) on
pituitary and testicular hormone secretion.[10]

o Tissue Preparation:

o Adult male rat hemi-pituitaries and testicular tissue are collected and prepared for
incubation.

¢ Incubation:

o Tissues are incubated in appropriate culture medium (e.g., Medium 199) in a controlled
environment (e.g., 37°C, 95% 02/5% CO2).

o Leptin (116-130) is added to the incubation medium at various concentrations (e.g., 107°
to 107> M).

o Control groups are incubated without the peptide.
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e Hormone Measurement:
o After the incubation period, the medium is collected.

o Concentrations of hormones such as Luteinizing Hormone (LH), Follicle-Stimulating
Hormone (FSH), and testosterone are measured using appropriate immunoassays.

In Vivo Administration in Mice

This protocol is based on studies evaluating the effects of Leptin (116-130) on body weight
and food intake in mice.[2][4]

Animal Model:

o Female ob/ob mice, which lack endogenously circulating active leptin, are often used.

Peptide Preparation:
o Leptin (116-130) is dissolved in a sterile vehicle (e.g., saline).

Administration:

o The peptide solution is administered daily via intraperitoneal (i.p.) injection at a specified
dose (e.g., 1 mg per mouse).

o Control animals receive injections of the vehicle alone.

Data Collection:

o Body weight and food intake are measured daily for the duration of the study (e.g., 28
days).

Data Analysis:

o Changes in body weight and food intake are compared between the peptide-treated and
control groups.

Visualizations
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Caption: Overview of major signaling pathways activated by the leptin receptor.

Experimental Workflow: In Vivo Peptide Administration
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Caption: Workflow for in vivo studies of Leptin (116-130) in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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